Cas no 19989-35-6 (6-Acetylbenzothiazole)

6-Acetylbenzothiazole structure
6-Acetylbenzothiazole structure
Product Name:6-Acetylbenzothiazole
CAS No:19989-35-6
MF:C9H7NOS
MW:177.222980737686
CID:123879
PubChem ID:10821187
Update Time:2025-04-18

6-Acetylbenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Acetylbenzothiazole
    • 1-(1,3-benzothiazol-6-yl)ethanone
    • ETHANONE, 1-(6-BENZOTHIAZOLYL)-
    • Ethanone, 1-(6-benzothiazolyl)-(9CI)
    • 1-benzothiazol-6-yl-ethanone
    • AKOS016002840
    • CS-0005566
    • EN300-138631
    • FT-0689495
    • 1-(benzo[d]thiazol-6-yl)ethan-1-one
    • Ethanone, 1-(6-benzothiazolyl)- (9CI)
    • 19989-35-6
    • DTXSID80445314
    • AC-27172
    • 1-(1,3-benzothiazol-6-yl)ethan-1-one
    • Z1255416847
    • KHIQJRVZQJFYKD-UHFFFAOYSA-N
    • SCHEMBL3930292
    • MDL： MFCD12408397
    • Inchi： 1S/C9H7NOS/c1-6(11)7-2-3-8-9(4-7)12-5-10-8/h2-5H,1H3
    • InChI Key： KHIQJRVZQJFYKD-UHFFFAOYSA-N
    • SMILES： S1C=NC2C=CC(C(C)=O)=CC1=2

Computed Properties

  • Exact Mass: 177.02500
  • Monoisotopic Mass: 177.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.286
  • PSA: 58.20000
  • LogP: 2.49890

6-Acetylbenzothiazole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Acetylbenzothiazole Pricemore >>

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TRC
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 $ 50.00 2022-06-08
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Alichem
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 $1420.40 2023-09-02
Alichem
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 $1969.80 2023-09-02
Alichem
A059003478-25g
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 19989-35-6 95%
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 $3350.00 2023-09-02

6-Acetylbenzothiazole Production Method

Production Method 1

206662-96-6 206662-96-6
19989-35-6 19989-35-6
90347-90-3 90347-90-3
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Dimethylformamide
Reference
Generation and Diels-Alder trapping of 4,5-bis(bromomethylene)-4,5-dihydrothiazole
Jouve, Karine; Pautet, Felix; Domard, Monique; Fillion, Houda, European Journal of Organic Chemistry, 1998, (9), 2047-2050

6-Acetylbenzothiazole Raw materials

6-Acetylbenzothiazole Preparation Products

6-Acetylbenzothiazole Related Literature

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